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Compound of Interest

Compound Name: Z-11-Tetradecenal
CAS No.: 35237-64-0
Cat. No.: B110140
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Part 1: Executive Safety & Technical Overview

(2)-11-Tetradecenal is a long-chain aliphatic aldehyde widely used in agricultural research as a
sex pheromone for Lepidopteran species (e.g., Spruce Budworm). While its acute toxicity is
relatively low compared to small-molecule aldehydes (like acrolein), its handling requires strict
adherence to protocols for two critical reasons:

o Chemical Instability (Oxidation): As an aldehyde, this compound is highly susceptible to
autoxidation when exposed to air, rapidly degrading into the corresponding carboxylic acid
(Z-11-tetradecenoic acid), which renders the sample biologically inactive.

¢ Sensitization Potential: Long-term exposure to pheromone components can induce dermal
sensitization. Standard "splash protection” is insufficient for repeated handling.

Hazard Identification Summary (GHS)
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Part 2: Personal Protective Equipment (PPE) Matrix

Scientific Rationale: Aldehydes can permeate standard latex gloves. For long-chain aliphatic
aldehydes, Nitrile provides excellent splash resistance due to the non-polar hydrocarbon chain,
but Butyl Rubber is required for prolonged immersion or spill cleanup.

PPE Selection Table
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Visualization: PPE Decision Logic
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Caption: Decision tree for selecting appropriate PPE based on task volume and aerosolization
risk.

Part 3: Operational Workflow (Step-by-Step)

This workflow is designed to maintain the "Chain of Inertness," ensuring the chemical never
encounters atmospheric oxygen for prolonged periods.

Phase 1: Preparation & Retrieval

» Equilibration: Remove the container from the freezer (-20°C). Allow it to warm to room
temperature before opening.

o Why? Opening a cold bottle condenses atmospheric moisture inside, leading to hydrolysis
and degradation.

» Ventilation Check: Ensure Fume Hood is operating at face velocity >100 fpm.

Phase 2: Active Handling (The "Inert Loop")

e Purge: Have a gentle stream of dry Nitrogen (

) or Argon ready.

e Transfer:
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o Use glass syringes or glass pipettes. Avoid plastic tips if possible, as pheromones can
adhere to polypropylene.

o If weighing, tare the receiving vial with an inert gas blanket.

o Overlay: Immediately after removing the aliquot, flush the headspace of the source container
with Nitrogen/Argon for 10-15 seconds.

o Seal: Tighten the cap immediately. Wrap with Parafilm to prevent gas exchange during
storage.

Phase 3: Storage & Waste

o Storage: Return to -20°C immediately. Store in a dedicated "Pheromone/Aldehyde" box to
prevent cross-contamination of odors to other samples.

o Waste Disposal:
o Do NOT wash down the drain (Aquatic Toxin).
o Collect in a "Non-Halogenated Organic" waste stream.

o Rinse glassware with Acetone or Hexane; dispose of rinsate as hazardous waste.

Visualization: The "Chain of Inertness" Workflow
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Caption: The "Chain of Inertness" cycle required to prevent oxidative degradation of Z-11-
Tetradecenal.

Part 4: Emergency Response
Spill Management (<100 mL)

e Evacuate & Ventilate: Clear the immediate area.[3]
o PPE Upgrade: Don Butyl gloves and goggles.

o Contain: Use Vermiculite or Sand to dike and absorb the spill.[4] Do not use paper towels
alone, as high surface area can increase evaporation rate.

o Clean: Transfer absorbed material to a sealed waste container. Scrub surface with a
soap/water solution to remove oily residue.

First Aid

o Eye Contact: Rinse cautiously with water for 15 minutes.[2][5] Remove contact lenses.[3]
Seek medical attention.

o Skin Contact: Wash with copious soap and water.[5] Pheromones are lipophilic; water alone
will not remove them.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).

References

e PubChem. (n.d.). 11-Tetradecenal, (11Z)- Compound Summary. National Library of
Medicine.[6] Retrieved from [Link][6]

o Bedoukian Research. (2015).[4][7] Safety Data Sheet: z-11-Tetradecenal. Retrieved from
[Link] (Verified via Purdue University Database).

o Corteva Agriscience. (2020). Bulk Storage and Handling Guide. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b110140?utm_src=pdf-body-img
https://www.benchchem.com/product/b110140?utm_src=pdf-body
https://www.benchchem.com/product/b110140?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/112-72-1-A0017790-GB-en.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Z13-18ALD_Z11-16ALD-P4040.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/z-11-tetradecenal.pdf
https://www.chemos.de/import/data/msds/GB_en/112-72-1-A0017790-GB-en.pdf
https://www.chemicalbook.com/msds/z-11-tetradecenal.pdf
https://pubchem.ncbi.nlm.nih.gov/substance/135074430
https://pubchem.ncbi.nlm.nih.gov/compound/6427099
https://pubchem.ncbi.nlm.nih.gov/substance/135074430
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Z13-18ALD_Z11-16ALD-P4040.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Archips_xylosteanus_Lure_SDS.pdf
https://www.benchchem.com/product/b110140?utm_src=pdf-body
https://www.bedoukian.com/
https://www.corteva.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ The Good Scents Company. (n.d.). (Z2)-11-tetradecenal Material Safety Information.
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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